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Disclaimer: Initial searches for "Executive Order 1428" did not yield a relevant executive order

pertaining to funding decisions. It is possible this is a reference to Executive Order 14028,

"Improving the Nation's Cybersecurity," which focuses on cybersecurity standards and does not

govern the process for appealing funding decisions.[1][2][3][4] The following guide provides a

general overview of the process for appealing a funding decision from a U.S. federal agency,

based on publicly available information and common procedures. The specific processes can

vary between funding agencies.

Troubleshooting Your Funding Decision
This section addresses immediate questions researchers may have upon receiving an

unfavorable funding decision.
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Question Answer

My grant application was denied. What are my

immediate first steps?

Carefully read the official notification from the

funding agency. This document should outline

the reasons for the decision and will specify if

there is a process for appeal and the associated

deadlines.[5][6]

Can I appeal any funding decision?

Not all decisions are appealable. Generally, you

cannot appeal the scientific merit or peer review

scoring of your proposal. Appeals are typically

limited to procedural errors or instances where

the agency did not follow its own stated review

process.[7]

What is the difference between a resubmission

and an appeal?

A resubmission is a revised version of your

original proposal that you submit in a future

funding cycle. An appeal is a formal request for

the funding agency to reconsider a decision

based on a perceived flaw in the review

process.

Where can I find the specific appeal procedures

for my grant?

The funding opportunity announcement (FOA)

or the agency's grants policy and procedures

guide are the primary sources for this

information. The denial notification may also

provide a direct link or contact person.[3][5]

Frequently Asked Questions (FAQs) About the
Appeals Process
This section provides in-depth answers to common questions regarding the formal appeals

process.

Q: On what grounds can I file an appeal?

A: Successful appeals are typically based on procedural errors. Examples include:
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The review process did not follow the guidelines outlined in the funding opportunity

announcement.

There is evidence of a conflict of interest with a reviewer.

The decision was based on a misunderstanding of agency policy.

The review panel lacked the appropriate expertise to evaluate the proposal.

Q: What should I include in my appeal letter?

A: Your appeal letter should be professional, concise, and focused on the procedural issues.[4]

[8] Key components include:

A clear statement that you are appealing the decision.

The name and number of the grant application.

A specific description of the alleged procedural error.

Evidence to support your claim, such as excerpts from the FOA or reviewer comments that

demonstrate a misunderstanding of the review criteria.

A respectful request for a re-review or other appropriate remedy.

Q: What is the typical timeline for an appeal?

A: The timeline can vary significantly between agencies. However, some general timelines are

common.
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Stage Typical Timeframe Notes

Notification of Decision Day 0
The date you receive the

official funding decision.

Intent to Appeal
Within 10-30 days of

notification

Some agencies may require a

formal notice of intent to

appeal before the full appeal is

submitted.[2][3][5]

Submission of Full Appeal
Within 30-60 days of

notification

This is the deadline for

submitting your complete

appeal package.

Agency Review of Appeal Several months

The time it takes for the

agency to review the appeal

can vary widely.[3]

Final Decision on Appeal Varies

You will receive a formal

written decision on your

appeal.

Q: What are the potential outcomes of an appeal?

A: The potential outcomes of an appeal include:

Denial of the appeal: The agency upholds its original decision.

Re-review of the proposal: The agency agrees that a procedural error occurred and will have

the proposal reviewed again. This does not guarantee funding.

Funding of the proposal: This is a rare outcome but may occur if the procedural error was

egregious and clearly prevented a fundable score.

Experimental Protocol: Preparing and Submitting a
Funding Appeal
This section provides a step-by-step guide for preparing and submitting your appeal.
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Initial Assessment:

Thoroughly review the funding agency's decision and the reviewers' comments.

Identify any potential procedural errors. It is advisable to consult with a trusted colleague

or mentor for an objective opinion.

Gather Documentation:

Collect all relevant documents, including the funding opportunity announcement, your full

grant application, the official decision letter, and the reviewers' critiques.

Draft the Appeal Letter:

Address the letter to the specific individual or office designated in the appeal procedures.

[8][9]

Clearly and professionally state the grounds for your appeal, citing specific evidence from

your gathered documentation.[4]

Avoid emotional language and focus on the facts of the procedural error.

Internal Review:

Have your appeal letter and supporting documents reviewed by your institution's

sponsored programs office or equivalent. They can provide valuable feedback and ensure

compliance with institutional policies.

Submission:

Submit the appeal package through the official channels specified by the funding agency.

Ensure your submission is on time and that you receive a confirmation of receipt.

Visualization of the Funding Appeal Process
The following diagram illustrates a generalized workflow for appealing a funding decision.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.nerdwallet.com/student-loans/learn/financial-aid-appeal-letter
https://goingmerry.com/blog/financial-aid-appeal-letter/
https://www.thecollegefundingcoach.org/how-to-write-a-letter-of-appeal-for-more-financial-aid-and-merit-funds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7828717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher's Actions Funding Agency's Actions

Potential Outcomes

Receive Funding
Decision

Review Decision and
Identify Grounds for Appeal

Consult with Institution's
Sponsored Programs Office

Prepare and Submit
Appeal Package

Receive and Acknowledge
Appeal

Submit Appeal Conduct Internal Review
of Appeal

Issue Final Decision
on Appeal

Appeal DeniedUnfavorable

Proposal Re-ReviewFavorable

Funding Awarded

Highly Favorable
(Rare)

Click to download full resolution via product page

Caption: Generalized workflow of the funding appeal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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